

Cross-reactivity issues in immunoassays for codeine

Author: BenchChem Technical Support Team. **Date:** December 2025

Compound of Interest

Compound Name: *co-Codaprin*

Cat. No.: *B167000*

[Get Quote](#)

Technical Support Center: Codeine Immunoassays

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) regarding cross-reactivity issues encountered in immunoassays for codeine.

Frequently Asked Questions (FAQs)

Q1: What is cross-reactivity in the context of codeine immunoassays?

A1: Cross-reactivity is a phenomenon where the antibodies in an immunoassay, designed to detect a specific target analyte (in this case, codeine), also bind to other structurally similar or dissimilar molecules.^{[1][2]} This binding can lead to a signal being generated in the absence of the target analyte, resulting in a false-positive result.^{[1][2][3]} Immunoassays for opiates often target morphine and codeine, but due to structural similarities, they can also react with other opioids.^{[3][4]}

Q2: What are the most common substances known to cross-react with opiate immunoassays?

A2: A variety of substances can cause false-positive results in opiate immunoassays. These include:

- Other Opioids: Structurally related opioids are a major source of cross-reactivity. These include morphine (which is also a metabolite of codeine), hydrocodone, hydromorphone, and dihydrocodeine.[2][5][6][7] The extent of cross-reactivity can vary significantly between different assays.[2][8]
- Quinolone Antibiotics: Certain antibiotics, such as levofloxacin and ofloxacin, have been shown to cross-react with some opiate immunoassays, leading to false-positive results.[9][10][11]
- Poppy Seeds: Consumption of poppy seeds can lead to detectable levels of morphine and codeine in urine, resulting in a true-positive result that may be misinterpreted as illicit drug use.[10][12] To mitigate this, the federal government raised the cutoff threshold for opiates in workplace drug testing.[12][13]
- Other Medications: Case reports have suggested potential cross-reactivity from drugs like rifampin and even some over-the-counter medications, although this is less common and often dependent on the specific assay.[9][10]

Q3: How do I interpret a positive codeine result if the subject is also taking morphine?

A3: This is a complex scenario because codeine is metabolized in the body to morphine.[14][15][16] Therefore, a person taking codeine will likely have both codeine and morphine present in their urine. Conversely, commercial morphine preparations may contain small amounts of codeine.[14] To distinguish between codeine use and morphine use, it is often necessary to perform quantitative analysis using a confirmatory method like Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). The ratio of codeine to morphine (C/M) can sometimes help determine the primary drug ingested.[14]

Q4: Can different immunoassay cutoffs affect the detection of codeine and cross-reacting substances?

A4: Yes, the cutoff concentration is a critical factor. A lower cutoff (e.g., 300 ng/mL) will be more sensitive and detect lower concentrations of codeine and cross-reacting substances.[8] A higher cutoff (e.g., 2000 ng/mL), as used in federal workplace drug testing, is designed to reduce the number of positive results from incidental exposures like poppy seed consumption.

[12][13] Opiate assays with a 300 ng/mL cutoff show nearly 100% positivity for codeine challenges of 1000 ng/mL.[8]

Q5: What is the difference between a screening test (immunoassay) and a confirmatory test (e.g., GC-MS)?


A5: Screening tests, like immunoassays, are designed to be rapid and inexpensive methods for presumptively identifying the presence of a drug or drug class.[1][3] They are highly sensitive but may lack specificity, leading to potential false positives.[1] Confirmatory tests, such as GC-MS or LC-MS/MS, are highly specific and sensitive analytical methods that can definitively identify and quantify the exact substance present in a sample.[12][14] It is a standard and recommended practice to confirm all presumptive positive screening results with a more specific, independent chemical technique.[3][12]



Troubleshooting Guide

Problem: An unexpected positive result for codeine was obtained from an immunoassay.

This guide will help you navigate the steps to investigate a potential false-positive result.

Workflow for Investigating Unexpected Positive Results





[Click to download full resolution via product page](#)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

References

- 1. ohsu.edu [ohsu.edu]
- 2. Using molecular similarity to highlight the challenges of routine immunoassay-based drug of abuse/toxicology screening in emergency medicine - PMC [pmc.ncbi.nlm.nih.gov]

- 3. academic.oup.com [academic.oup.com]
- 4. What drugs are likely to interfere with urine drug screens? | Drug Information Group | University of Illinois Chicago [dig.pharmacy.uic.edu]
- 5. A codeine radioimmunoassay exhibiting insignificant cross-reactivity with morphine - PubMed [pubmed.ncbi.nlm.nih.gov]
- 6. academic.oup.com [academic.oup.com]
- 7. apps.sbgm.mb.ca [apps.sbgm.mb.ca]
- 8. researchgate.net [researchgate.net]
- 9. researchgate.net [researchgate.net]
- 10. Toxicologic Testing for Opiates: Understanding False-Positive and False-Negative Test Results - PMC [pmc.ncbi.nlm.nih.gov]
- 11. researchgate.net [researchgate.net]
- 12. What common substances can cause false positives on urine screens for drugs of abuse? | MDedge [mdedge.com]
- 13. Laboratory Testing for Prescription Opioids - PMC [pmc.ncbi.nlm.nih.gov]
- 14. droracle.ai [droracle.ai]
- 15. Specific radioimmunoassays for codeine and morphine. Metabolism of codeine to morphine in the rat - PubMed [pubmed.ncbi.nlm.nih.gov]
- 16. droracle.ai [droracle.ai]
- To cite this document: BenchChem. [Cross-reactivity issues in immunoassays for codeine]. BenchChem, [2025]. [Online PDF]. Available at: [\[https://www.benchchem.com/product/b167000#cross-reactivity-issues-in-immunoassays-for-codeine\]](https://www.benchchem.com/product/b167000#cross-reactivity-issues-in-immunoassays-for-codeine)

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [\[Contact our Ph.D. Support Team for a compatibility check\]](#)

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com